Cas no 25742-28-3 (Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate)

Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate is a versatile pyrimidine derivative widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 6-position and a methylsulfonyl group at the 2-position—enhance reactivity, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The methyl ester moiety further facilitates derivatization into carboxylic acids or amides. This compound exhibits high purity and stability, ensuring consistent performance in complex synthetic pathways. Its well-defined reactivity profile makes it particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it is handled under standard laboratory conditions with appropriate safety measures.
Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate structure
25742-28-3 structure
Product Name:Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate
CAS No:25742-28-3
MF:C7H7ClN2O4S
MW:250.659479379654
MDL:MFCD16660533
CID:289772
Update Time:2025-05-25

Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 6-chloro-2-(methylsulfonyl)-, methyl ester
    • Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate
    • methyl 6-chloro-2-methylsulfonylpyrimidine-4-carboxylate
    • AC1L65EF
    • AC1Q6UTB
    • AG-K-79897
    • AR-1J5618
    • CTK4F6364
    • NSC46806
    • NSC-46806
    • AK164388
    • ST24048043
    • MDL: MFCD16660533
    • Inchi: 1S/C7H7ClN2O4S/c1-14-6(11)4-3-5(8)10-7(9-4)15(2,12)13/h3H,1-2H3
    • InChI Key: FSQBCNBFHWRUGG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)N=C(N=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 249.98161
  • Monoisotopic Mass: 249.981505
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.6

Experimental Properties

  • Density: 1.496
  • Boiling Point: 439.4±48.0°C at 760 mmHg
  • Flash Point: 219.6°C
  • Refractive Index: 1.529
  • PSA: 86.22
  • LogP: 1.40090

Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate Security Information

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Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:25742-28-3)Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate
Order Number:A877487
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:54
Price ($):328.0
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Additional information on Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate (CAS No. 25742-28-3)

Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate, with the CAS registry number 25742-28-3, is a specialized pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonylpyrimidine carboxylates, which are gaining attention due to their versatile applications in drug discovery and crop protection. The molecular structure features a chloro-substituted pyrimidine ring, a methylsulfonyl group, and a methyl ester functionality, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for high-purity pyrimidine derivatives like 25742-28-3 has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers frequently search for "synthesis methods for Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate" or "applications of CAS 25742-28-3 in medicinal chemistry," reflecting its relevance in heterocyclic compound development. Its electron-withdrawing groups enhance reactivity, enabling efficient cross-coupling reactions, a topic trending in organic synthesis forums.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents and thermal stability, make it suitable for high-throughput screening platforms. Laboratories often inquire about "safe handling protocols for Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate" or "spectroscopic data (NMR/IR) of CAS 25742-28-3," underscoring its technical significance. Notably, its pyrimidine core aligns with fragment-based drug design strategies, a hot topic in AI-driven drug discovery.

From an industrial perspective, 25742-28-3 is pivotal in producing crop protection agents, addressing global concerns like "sustainable pest control." Patent analyses reveal its use in herbicide intermediates, resonating with searches for "green chemistry alternatives." The methyl ester moiety allows further derivatization, a feature exploited in combinatorial chemistry workflows.

Quality control of Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate involves HPLC/GC-MS validation, a frequent query among analytical chemists. Its storage conditions (typically under inert atmosphere) and shelf-life optimization are critical for industrial scalability. As bioisostere development gains traction, this compound’s role in metabolite analog synthesis is increasingly highlighted in scientific literature.

In summary, CAS 25742-28-3 exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its integration into targeted molecular libraries and alignment with ESG-compliant agrochemicals positions it as a compound of enduring scientific and commercial interest.

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Amadis Chemical Company Limited
(CAS:25742-28-3)Methyl 6-chloro-2-(methylsulfonyl)pyrimidine-4-carboxylate
A877487
Purity:99%
Quantity:1g
Price ($):328.0
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